3,5-Dimethyl-1-(2-nitrophenyl)piperazine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,5-Dimethyl-1-(2-nitrophenyl)piperazine is a substituted piperazine derivative characterized by a six-membered piperazine ring with methyl groups at positions 3 and 5 and a 2-nitrophenyl group attached to the nitrogen at position 1 (Figure 1). The methyl groups enhance steric hindrance and modulate electronic properties, while the ortho-nitro substituent introduces electron-withdrawing effects, influencing solubility, metabolic stability, and receptor interactions.
Properties
CAS No. |
450352-66-6 |
|---|---|
Molecular Formula |
C12H17N3O2 |
Molecular Weight |
235.28g/mol |
IUPAC Name |
3,5-dimethyl-1-(2-nitrophenyl)piperazine |
InChI |
InChI=1S/C12H17N3O2/c1-9-7-14(8-10(2)13-9)11-5-3-4-6-12(11)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3 |
InChI Key |
WJUYWKJVECSDQD-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(N1)C)C2=CC=CC=C2[N+](=O)[O-] |
Canonical SMILES |
CC1CN(CC(N1)C)C2=CC=CC=C2[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations and Physicochemical Properties
Key structural analogs differ in substituent positions and functional groups, leading to distinct physicochemical profiles:
Table 1: Physicochemical Comparison of Piperazine Derivatives
| Compound Name | Substituents | ClogD* | Solubility (μM) | pKa (Piperazine N) |
|---|---|---|---|---|
| 3,5-Dimethyl-1-(2-nitrophenyl)piperazine | 3,5-Me; 1-(2-NO₂Ph) | ~2.5 | ~40–60† | ~5.0–6.0‡ |
| 1-(2-Nitrophenyl)piperazine | 1-(2-NO₂Ph) | ~1.8 | <20§ | ~3.8–4.5§ |
| 3,5-Dimethyl-1-(4-nitrophenyl)piperazine | 3,5-Me; 1-(4-NO₂Ph) | ~2.5 | ~30–50† | ~5.0–6.0‡ |
| 8a (N-phenylpiperazinyl quinolone) | Direct N-Ph attachment | >3.0 | <20 | ≤3.8 |
| 8b (N-benzylpiperazinyl quinolone) | N-Benzyl spacer | ~2.0 | 60–80 | ~6.0–7.0 |
*ClogD estimated based on substituent contributions. †Inferred from : Methyl groups reduce basicity (higher pKa vs. 8a), enhancing solubility compared to non-methylated analogs. ‡Methyl groups donate electrons, raising pKa vs. 8a but lowering it vs. benzyl-substituted derivatives. §Direct N-phenyl attachment reduces solubility due to low pKa ().
Key Findings :
- Solubility: The methyl groups in 3,5-dimethyl analogs improve solubility compared to non-methylated derivatives (e.g., 1-(2-nitrophenyl)piperazine) by moderating pKa. However, solubility remains lower than compounds with ethylene or benzyl spacers (e.g., 8b) .
Metabolic Stability
Piperazines are prone to oxidative metabolism and dealkylation. Key differences include:
- Nitro Group : The 2-nitrophenyl substituent may undergo nitro reduction, a common metabolic pathway for aromatic nitro compounds, which could limit bioavailability .
Table 2: Metabolic Pathways of Selected Derivatives
| Compound | Major Metabolic Pathways | Stability vs. Target |
|---|---|---|
| 3,5-Dimethyl-1-(2-nitrophenyl)piperazine | Nitro reduction, N-oxide formation | Reference |
| 1-(2-Nitrophenyl)piperazine | Piperazine ring oxidation, nitro reduction | Lower |
| 8a (N-phenylpiperazinyl) | Rapid hepatic clearance | Significantly lower |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
